2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C18H24N2O4S/c1-4-14-17(22)20(18(23)15(5-2)25-14)11-16(21)19-12-7-9-13(10-8-12)24-6-3/h7-10,14-15H,4-6,11H2,1-3H3,(H,19,21)
• InChI Key: TWCUBKYILLCTMU-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)N(C(=O)C(S1)CC)CC(=O)NC2=CC=C(C=C2)OCC
• Molecular Formula: C18H24N2O4S
• Molecular Weight: 364.5 g/mol
• CAS No.: 868215-65-0

Description

2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide, also known as DT-13, is a synthetic compound that has gained interest in the scientific community due to its potential therapeutic applications. DT-13 has been shown to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties, making it a promising candidate for the development of novel cancer therapies.

Scientific Research Applications

Environmental Impact and Removal Techniques

A significant portion of research focuses on the environmental impact of pharmaceutical compounds like acetaminophen and strategies for their removal from water sources. One study highlighted the effectiveness of ZnAl/biochar in adsorbing acetaminophen from water, emphasizing the importance of adsorption mechanisms such as π-π interactions, hydrogen bonds, and electrostatic interaction in the removal process. This research points towards the continuous need for developing efficient removal technologies to mitigate the environmental presence of similar compounds (Igwegbe et al., 2021).

Pharmacokinetics and Metabolism

Another aspect of scientific research is the study of pharmacokinetics and metabolism, which is crucial for understanding the action mechanism of drugs. For instance, the metabolism of paracetamol involves several pathways, including glucuronidation, sulfation, oxidation, and hydroxylation. Differences in metabolism can suggest variations in susceptibility to toxicity and efficacy among individuals, highlighting the significance of pharmacogenetics (Zhao & Pickering, 2011).

Analytical Methods in Determining Antioxidant Activity

Research on analytical methods for determining antioxidant activity provides insights into evaluating the potential therapeutic effects of compounds. Studies on antioxidants in various fields, including their determination and mechanisms, are crucial for identifying potential therapeutic applications and understanding the chemical nature of drug actions (Munteanu & Apetrei, 2021).